{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: [1-[2-amino-1-(4-nitrophenyl)ethyl]cyclobutyl]methanol
• InChI: InChI=1S/C13H18N2O3/c14-8-12(13(9-16)6-1-7-13)10-2-4-11(5-3-10)15(17)18/h2-5,12,16H,1,6-9,14H2
• InChI Key: RVISPVKGBIDBNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CO)C(CN)C2=CC=C(C=C2)[N+](=O)[O-]

Description

{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol is a synthetic organic compound characterized by a cyclobutane ring substituted with a hydroxymethyl group and a 2-amino-1-(4-nitrophenyl)ethyl side chain. Key structural features include:

• Cyclobutylmethanol core: A strained four-membered cyclobutane ring fused to a primary alcohol.
• 4-Nitrophenyl group: A para-substituted nitro aromatic ring, contributing electron-withdrawing effects.
• Aminoethyl linker: A secondary amine group connecting the aromatic and cyclobutane moieties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, likely due to its primary use in research settings. standard organic synthesis techniques, such as those involving cyclization and functional group transformations, are employed .

Chemical Reactions Analysis

Types of Reactions

{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amino and hydroxyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with a palladium catalyst, and nucleophiles like sodium hydroxide .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce amino derivatives .

Scientific Research Applications

{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various biochemical reactions. Detailed studies on its molecular targets and pathways are ongoing .

Comparison with Similar Compounds

Cyclohexanol Analogs: 1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol

Structural Differences :

• Ring size : Cyclohexane (six-membered) vs. cyclobutane (four-membered) in the target compound.
• Substituent : 4-Methoxyphenyl (electron-donating) vs. 4-nitrophenyl (electron-withdrawing).
• Functional group: Secondary alcohol (cyclohexanol) vs. primary alcohol (methanol derivative).

Implications :

• The methoxy group may improve solubility in polar solvents, whereas the nitro group in the target compound could enhance electrophilic reactivity .

Nitrophenyl Derivatives: 1-(2-Amino-6-nitrophenyl)ethanone

Structural Differences :

• Core structure: Linear ketone (ethanone) vs. cyclobutylmethanol.
• Nitro position : Ortho (6-nitro) vs. para (4-nitro) on the phenyl ring.
• Functional groups : Ketone and primary amine vs. alcohol and secondary amine.

Implications :

• The ketone group in this derivative could participate in nucleophilic additions, whereas the alcohol in the target compound may undergo esterification or oxidation .

Pyrazole-Substituted Analog: (1-{2-Amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethyl}cyclobutyl)methanol

Structural Differences :

• Aromatic substituent : 1-(2-methylpropyl)pyrazole vs. 4-nitrophenyl.
• Molecular weight : Higher (251.37 g/mol) vs. the target compound (exact weight unspecified).

Functional Implications :

• The pyrazole ring introduces a heterocyclic moiety, enabling hydrogen bonding and π-π stacking interactions absent in the nitroaromatic target compound .
• The 2-methylpropyl group may enhance lipophilicity, influencing membrane permeability.

Dimethylated Cyclohexanol Derivatives: 1-[2-(Dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol

Structural Differences :

• Amine substitution: Dimethylamino vs. primary amine in the target compound.
• Ring size: Cyclohexanol vs. cyclobutylmethanol.

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Aromatic Substituent	Key Functional Groups	Notable Properties
Target Compound	Cyclobutylmethanol	4-Nitrophenyl	Primary alcohol, Secondary amine	High ring strain, electrophilic nitro group
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol	Cyclohexanol	4-Methoxyphenyl	Secondary alcohol, Secondary amine	Improved solubility, lower strain
1-(2-Amino-6-nitrophenyl)ethanone	Ethanone	2-Nitrophenyl	Ketone, Primary amine	Ortho-nitro steric hindrance
Pyrazole-substituted analog	Cyclobutylmethanol	1-(2-methylpropyl)pyrazole	Primary alcohol, Secondary amine	Enhanced lipophilicity, heterocyclic interactions
Venlafaxine precursor	Cyclohexanol	4-Methoxyphenyl	Tertiary amine, Secondary alcohol	Metabolic stability, antidepressant activity

Biological Activity

{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol is a complex organic compound notable for its unique structural features, including a cyclobutyl ring and functional groups such as amino and nitrophenyl. This combination of functional groups suggests potential biological activity, making it a subject of interest in medicinal chemistry and pharmacology. The molecular formula of this compound is $C_{13}H_{18}N_{2}O_{3}$, with a molecular weight of 250.29 g/mol.

Structure-Activity Relationship (SAR)

The biological activity of compounds often correlates with their structural features. The presence of both amino and nitro groups in {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol may enhance its reactivity and ability to interact with biological targets. Similar compounds have demonstrated significant pharmacological properties, suggesting that this compound may exhibit similar activities.

Compound Name	Molecular Formula	Unique Features
{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol	C₁₃H₁₈N₂O₃	Cyclobutyl ring; amino and nitrophenyl groups
{1-[2-Amino-1-(2-nitrophenyl)ethyl]cyclobutyl}methanol	C₁₃H₁₈N₂O₃	Different nitro position; potential variations
{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclopentyl}methanol	C₁₄H₂₀N₂O₃	Larger cyclopentyl ring; varied biological activity

The mechanism of action for {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol likely involves its interaction with specific enzymes and receptors. The amino group can act as a hydrogen bond donor, while the nitrophenyl group may participate in π-π stacking interactions with aromatic residues in target proteins. Such interactions can lead to the modulation of various biochemical pathways, potentially inhibiting enzyme activity or altering receptor signaling.

Biological Activity

Preliminary studies suggest that {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclobutyl}methanol may possess several biological activities:

• Antimicrobial Activity: Compounds with similar structural motifs have shown antibacterial and antifungal properties. For instance, derivatives exhibiting nitro groups are often evaluated for their efficacy against Gram-positive and Gram-negative bacteria.
• Anticancer Properties: The structural characteristics of this compound may allow it to interfere with cancer cell proliferation through mechanisms such as apoptosis induction or cell cycle arrest.
• Enzyme Inhibition: The compound could inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in diseases like diabetes or obesity.

Case Studies

Research on similar compounds has yielded promising results:

• A study on benzimidazole derivatives highlighted their broad-spectrum antibacterial effects, with some compounds displaying MIC values significantly lower than standard antibiotics, indicating a strong potential for drug development .
• Another investigation into Schiff base transition metal complexes demonstrated effective urease inhibition, suggesting that compounds with similar functionalities could also exhibit significant enzyme inhibition capabilities .